N-([2,3'-bipyridin]-5-ylmethyl)-2-oxoimidazolidine-1-carboxamide

• IUPAC Name: 2-oxo-N-[(6-pyridin-3-ylpyridin-3-yl)methyl]imidazolidine-1-carboxamide
• InChI: InChI=1S/C15H15N5O2/c21-14-17-6-7-20(14)15(22)19-9-11-3-4-13(18-8-11)12-2-1-5-16-10-12/h1-5,8,10H,6-7,9H2,(H,17,21)(H,19,22)
• InChI Key: KLBJJHCORBGDHH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)N1)C(=O)NCC2=CN=C(C=C2)C3=CN=CC=C3
• Molecular Formula: C15H15N5O2
• Molecular Weight: 297.31 g/mol
• CAS No.: 2034479-55-3

Description

N-([2,3'-bipyridin]-5-ylmethyl)-2-oxoimidazolidine-1-carboxamide is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is also known as BPIC and has been synthesized using various methods.

Scientific Research Applications

Medicinal Chemistry and Drug Design

Compounds with structural similarities to "N-([2,3'-bipyridin]-5-ylmethyl)-2-oxoimidazolidine-1-carboxamide" have been extensively studied for their potential in drug design, particularly as enzyme inhibitors and antitumor agents. For instance, the design and synthesis of imidazo[1,2-a]pyrimidine derivatives have demonstrated significant advancements in creating potent antagonists for various receptors, showcasing the potential of such molecules in cancer therapy and enzyme inhibition strategies A. Linton et al., 2011.

Anticancer Research

Research on similar molecules has highlighted their efficacy in preclinical assays for cancer treatment. Compounds like BMS-354825 have shown potent antitumor activity, underscoring the relevance of exploring bipyridine and imidazolidine derivatives for oncological applications L. Lombardo et al., 2004. These findings suggest the potential of "this compound" in similar anticancer applications.

Enzyme Inhibition for Therapeutic Applications

The synthesis and evaluation of 3-acyl-1-alkyl-2-oxoimidazolidine-4-carboxylic acid derivatives have shown potent inhibitory activities against angiotensin-converting enzyme (ACE), indicating the utility of imidazolidine derivatives in hypertension management and cardiovascular diseases K. Hayashi et al., 1989.

Antimicrobial and Antifungal Activities

Research into thiazolidine-2,4-dione derivatives, a class related to the structural framework of the query compound, has revealed their antimicrobial and antifungal properties. This suggests potential research directions into the antimicrobial applications of "this compound" Rakia Abd Alhameed et al., 2019.

Electrocatalytic and Environmental Applications

The exploration of Re(I) NHC complexes for the electrocatalytic conversion of CO2 highlights an intriguing avenue for the utilization of bipyridine-related compounds in environmental chemistry and sustainable technology C. Stanton et al., 2016.